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Compound of Interest

Compound Name: Hydroxy-PEG1-(CH2)2-Boc

Cat. No.: B1673963 Get Quote

In-Depth Technical Guide: Hydroxy-PEG1-
(CH2)2-Boc
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and relevant biological context for Hydroxy-PEG1-(CH2)2-Boc, a

heterobifunctional linker integral to the development of Proteolysis Targeting Chimeras

(PROTACs).

Core Compound Data
Hydroxy-PEG1-(CH2)2-Boc is a chemical tool used in the synthesis of PROTACs. PROTACs

are novel therapeutic agents that co-opt the body's own cellular machinery to selectively

degrade target proteins. This linker provides a flexible polyethylene glycol (PEG) spacer,

enhancing the solubility and pharmacokinetic properties of the resulting PROTAC molecule.

The Boc (tert-butyloxycarbonyl) protecting group allows for controlled, stepwise synthesis.
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Property Value Citations

Molecular Weight 190.24 g/mol [1][2][3]

Chemical Formula C₉H₁₈O₄ [2][3]

CAS Number 671802-00-9 [2][3]

Experimental Protocols
While specific, proprietary synthesis methods for Hydroxy-PEG1-(CH2)2-Boc are not publicly

detailed, a general and representative protocol for the Boc protection of a hydroxyl-PEG linker

is presented below. This is a foundational step in creating such a molecule.

General Protocol for Boc Protection of a Hydroxyl-PEG
Linker
Objective: To selectively protect the amine group of a hydroxyl-PEG-amine precursor with a

Boc group, leaving the hydroxyl group available for further reaction. This is a common strategy

in the synthesis of heterobifunctional linkers.

Materials:

Amino-PEG-alcohol (e.g., 2-(2-aminoethoxy)ethanol)

Di-tert-butyl dicarbonate ((Boc)₂O)

A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine (DIPEA))

Anhydrous solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF))

Magnetic stirrer and stir bar

Round-bottom flask

Nitrogen or argon gas supply (for inert atmosphere)

Procedure:
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Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or

argon), dissolve the amino-PEG-alcohol in the anhydrous solvent.

Base Addition: Add the non-nucleophilic base (typically 1.5-2.0 equivalents relative to the

amino-PEG-alcohol) to the reaction mixture.

Boc Anhydride Addition: Slowly add di-tert-butyl dicarbonate ((Boc)₂O) (typically 1.1-1.2

equivalents) to the stirring solution.

Reaction: Allow the reaction to stir at room temperature for 4-12 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS) to confirm the consumption of the starting material.

Workup: Once the reaction is complete, the mixture is typically washed with a mild aqueous

acid (e.g., 1M HCl) to remove excess base, followed by a wash with saturated aqueous

sodium bicarbonate, and finally with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate,

filtered, and the solvent is removed under reduced pressure. The resulting crude product can

be purified by flash column chromatography to yield the pure Boc-protected hydroxyl-PEG

linker.

Characterization: The final product should be characterized by techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its

identity and purity.

Visualizations
PROTAC Mechanism of Action
The following diagram illustrates the general mechanism of action for a PROTAC molecule,

which is the intended application for Hydroxy-PEG1-(CH2)2-Boc. PROTACs are

heterobifunctional molecules that bring a target protein and an E3 ubiquitin ligase into close

proximity, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome.[1][4]
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Caption: General mechanism of action for a PROTAC molecule.

Experimental Workflow for Chemical Synthesis and
Characterization
The following diagram outlines a typical workflow for the synthesis, purification, and

characterization of a chemical compound like Hydroxy-PEG1-(CH2)2-Boc.
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Caption: A typical workflow for chemical synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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